Cas no 1881328-16-0 (1-(Benzyloxy)-3-bromo-2,4-difluorobenzene)

1-(Benzyloxy)-3-bromo-2,4-difluorobenzene is a halogenated aromatic compound featuring a benzyloxy substituent at the 1-position and bromo- and difluoro-substituents at the 3-, 2-, and 4-positions, respectively. This structure renders it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both bromine and fluorine atoms enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The benzyloxy group provides a protective function for the phenol moiety, allowing selective deprotection under mild conditions. Its high purity and stability make it suitable for precise synthetic applications, while the electron-withdrawing effects of the halogens facilitate further functionalization. This compound is particularly valuable in medicinal chemistry for constructing complex heterocyclic frameworks.

1-(Benzyloxy)-3-bromo-2,4-difluorobenzene structure

1881328-16-0 structure

Product Name:1-(Benzyloxy)-3-bromo-2,4-difluorobenzene

CAS No:1881328-16-0

MF:C₁₃H₉BrF₂O

MW:299.110769987106

CID:4626594

Update Time:2025-07-02

1-(Benzyloxy)-3-bromo-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-(BENZYLOXY)-3-BROMO-2,4-DIFLUOROBENZENE
- 2-bromo-1,3-difluoro-4-phenylmethoxybenzene
- 1-(Benzyloxy)-3-bromo-2,4-difluorobenzene
- Inchi： 1S/C13H9BrF2O/c14-12-10(15)6-7-11(13(12)16)17-8-9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key： BBFNVRFFUMGLAM-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1F)OCC1C=CC=CC=1)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 234
XLogP3: 4.3
Topological Polar Surface Area: 9.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AI42805-1g	1-(benzyloxy)-3-bromo-2,4-difluorobenzene	1881328-16-0	98%	1g	$358.00	2024-04-20
A2B Chem LLC	AI42805-5g	1-(benzyloxy)-3-bromo-2,4-difluorobenzene	1881328-16-0	98%	5g	$1054.00	2024-04-20